2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid (2-methoxy-phenyl)-amide

• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-oxo-1,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C15H14N2O4S/c1-21-14-5-3-2-4-13(14)17-22(19,20)11-6-7-12-10(8-11)9-15(18)16-12/h2-8,17H,9H2,1H3,(H,16,18)
• InChI Key: IYKLQLCRXDBSQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)NC(=O)C3

Description

2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid (2-methoxy-phenyl)-amide is a useful research compound. Its molecular formula is C15H14N2O4S and its molecular weight is 318.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-chlorosulfonyl-2-oxindole (3 g), o-anisidine (1.8 mL) and pyridine (2.1 mL) in dichloromethane (20 mL) was stirred at room temperature for overnight at which time the red color solid was present. The solid was filtered, washed with ethanol and dried under vacuum to yield 1.5 g (37%) of 2-oxo-2,3-dihydro-1H-indole-5-sulfonic acid (2-methoxy-phenyl)-amide.